Cas no 4122-57-0 (3-Methoxyisobenzofuran-1(3H)-one)

3-Methoxyisobenzofuran-1(3H)-one Properties

Names and Identifiers

• 3-Methoxyisobenzofuran-1(3H)-one
• 3-Methoxyphthalide
• 3-methoxy-1(3H)-Isobenzofuranone
• 3-methoxy-2-benzofuran-1(3H)-one
• 3-methoxy-3H-2-benzofuran-1-one
• NSC408564
• KSC497S3R
• OIIJJGAFRGJQSQ-UHFFFAOYSA-N
• 3-methoxy-3H-isobenzofuran-1-one
• FCH920857
• SBB087785
• 3-methoxy-3-hydroisobenzofuran-1-one
• 3-Methoxyisobenzo[b]furan-1(3H)-one
• LS40148
• 3-Methoxy-2
• 3-methoxy-1,3-dihydro-2-benzofuran-1-one
• CS-0186840
• DB-024598
• 3-Methoxy-2-isobenzofuran-1(3H)-one
• AKOS004907326
• NSC-408564
• M2007
• A847582
• 4122-57-0
• 3-Methoxyphthalide; NSC 408564; 3-Methoxy-1(3H)-isobenzofuranone;3-Methoxy-2-benzofuran-1(3H)-one; 3-Methoxy-3H-isobenzofuran-1-one
• 1(3H)-ISOBENZOFURANONE-3-METHOXYL
• AI-942/25034663
• MFCD01652196
• AS-60992
• DTXSID70875863
• NSC 408564
• SCHEMBL2631833
• AC7707
• SY017409
• +Expand

• MDL： MFCD01652196
• InChIKey： OIIJJGAFRGJQSQ-UHFFFAOYSA-N
• Inchi： 1S/C9H8O3/c1-11-9-7-5-3-2-4-6(7)8(10)12-9/h2-5,9H,1H3
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C1([H])OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 164.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.047
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 1.50200
• PSA: 35.53000
• Refractive Index: 1.559
• Boiling Point: 146°C/12mmHg(lit.)
• Melting Point: 43.0 to 47.0 deg-C
• Flash Point: 119.5℃
• Density: 1.25

3-Methoxyisobenzofuran-1(3H)-one Security Information

• Symbol: GHS07
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：0-10°C

3-Methoxyisobenzofuran-1(3H)-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters